Cas no 39070-08-1 (5-ethenyl-1-methyl-2-nitro-1H-imidazole)

• Product Name: 5-ethenyl-1-methyl-2-nitro-1H-imidazole
• CAS No: 39070-08-1
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 924222
• PubChem ID: 93215
• Update Time: 2025-04-19

5-ethenyl-1-methyl-2-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-1-methyl-2-nitro-1H-imidazole
• 5-ethenyl-1-methyl-2-nitroimidazole
• 1H-Imidazole, 1-methyl-2-nitro-5-vinyl-
• 1H-Imidazole, 5-ethenyl-1-methyl-2-nitro-
• 1-Methyl-2-nitro-5-vinyl-1H-imidazole
• 1-Methyl-2-nitro-5-vinylimidazol
• 1-Methyl-2-nitro-5-vinyl-imidazol
• 1-methyl-2-nitro-5-vinylimidazole
• AC1L3PQV
• BRN 0957472
• L 8580
• MEV
• 1-ME-2-NO2-5-VINYL IMIDAZOLE
• NSC 294743
• NZPWAZZKZMQLTL-UHFFFAOYSA-N
• NSC294743
• 39070-08-1
• MLS003115676
• 5-23-05-00391 (Beilstein Handbook Reference)
• SMR001831247
• NSC-294743
• SCHEMBL11775453
• DTXSID70878899
• NCI60_002450
• CHEMBL1869617

• Inchi： 1S/C6H7N3O2/c1-3-5-4-7-6(8(5)2)9(10)11/h3-4H,1H2,2H3
• InChI Key： NZPWAZZKZMQLTL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=C(C=C)N1C)=O

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96